2-Ethyl-6-methylpyrimidin-4-amine;hydrochloride

• IUPAC Name: 2-ethyl-6-methylpyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C7H11N3.ClH/c1-3-7-9-5(2)4-6(8)10-7;/h4H,3H2,1-2H3,(H2,8,9,10);1H
• InChI Key: YGORCDMCROVOEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=N1)N)C.Cl
• Molecular Formula: C7H12ClN3
• Molecular Weight: 173.64 g/mol

Description

2-Ethyl-6-methylpyrimidin-4-amine hydrochloride is a chemical compound with the CAS Number: 2411240-12-3. It has a molecular weight of 173.65. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11N3.ClH/c1-3-7-9-5(2)4-6(8)10-7;/h4H,3H2,1-2H3,(H2,8,9,10);1H. This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Antimicrobial Activity

2-Ethyl-6-methylpyrimidin-4-amine hydrochloride derivatives have demonstrated significant antimicrobial activity. Specifically, certain compounds containing 2-ethyl-6-methylpyrimidin-4-amine as a core structure have shown considerable antibacterial and antifungal effects against a range of organisms, including Gram-positive and Gram-negative bacteria as well as various fungi. These findings suggest the potential of these compounds in the development of new antimicrobial agents (Vijaya Laxmi et al., 2019).

Intermediate in Pharmaceutical Synthesis

2-Ethyl-6-methylpyrimidin-4-amine hydrochloride and its derivatives serve as crucial intermediates in the synthesis of pharmaceuticals. For instance, 4,6-dichloro-2-methylpyrimidine, an essential intermediate of the anticancer drug dasatinib, has been synthesized from compounds structurally related to 2-ethyl-6-methylpyrimidin-4-amine (Guo Lei-ming, 2012). Moreover, these derivatives find applications in the preparation of high-value products in the pharmaceutical and explosive industries, indicating their significance in diverse chemical synthesis processes (Patil et al., 2008).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.